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Compound of Interest

Compound Name: 4-Iodo-6-methoxypyrimidine

Cat. No.: B178686 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Iodo-6-methoxypyrimidine. The following

procedures and recommendations are designed to ensure the safe handling and disposal of

this chemical in a laboratory setting.

Chemical Identifier:

Name 4-Iodo-6-methoxypyrimidine

CAS Number 161489-05-0

Molecular Formula C5H5IN2O

Molecular Weight 236.01 g/mol

Hazard Identification and Precautionary Measures
Based on data for structurally similar iodinated and pyrimidine-based compounds, 4-Iodo-6-
methoxypyrimidine is anticipated to be harmful if swallowed or inhaled and may cause skin

and serious eye irritation.[1][2] Appropriate personal protective equipment (PPE) is essential to

minimize exposure and ensure safety.

Precautionary Statements:
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Statement ID Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

P264 Wash skin thoroughly after handling.[1]

P270
Do not eat, drink or smoke when using this

product.[1]

P271 Use only outdoors or in a well-ventilated area.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[1]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P501
Dispose of contents/container to an approved

waste disposal plant.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 4-Iodo-6-methoxypyrimidine to

prevent exposure.[4]
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Body Part Recommended PPE

Eyes/Face

Wear tightly fitting safety goggles with side-

shields or a face shield.[5] Standard eyeglasses

are not sufficient.[6]

Skin/Body
Wear a long-sleeved, impermeable lab coat or

gown.[5][7] Ensure cuffs are tucked into gloves.

Hands

Wear two pairs of chemotherapy-tested,

powder-free, disposable nitrile gloves.[4][6]

Change gloves every 30 minutes or immediately

if contaminated, torn, or punctured.[6]

Respiratory

Handle in a well-ventilated area, preferably

within a chemical fume hood.[8] If engineering

controls are not sufficient or if there is a risk of

aerosolization, use a NIOSH-approved

respirator with an appropriate cartridge.[7][9]

Feet
Wear closed-toe and closed-heel shoes that

cover the entire foot.[8]

Experimental Protocols: Handling and Disposal
Handling:

Preparation: Before beginning work, ensure that an emergency eyewash station and safety

shower are easily accessible.[3][10]

Ventilation: All handling of 4-Iodo-6-methoxypyrimidine should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[8][11]

Personal Hygiene: Avoid all direct contact with the chemical.[8] Do not eat, drink, or smoke in

the laboratory.[1] Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[3][8]

Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure.
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Spill Management: In the event of a spill, the following steps should be taken:

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.[5][11]

Secure the Area: Post warning signs to prevent entry.[12]

Don PPE: Put on the appropriate PPE, including a respirator if the spill is a powder or if there

is a risk of dust generation.[13]

Containment:

For solid spills: Gently cover the spill with absorbent pads to prevent dust from becoming

airborne.[12][13] Do not sweep dry powder.

For liquid spills (if dissolved in a solvent): Cover the spill with an absorbent material,

starting from the outside and working inwards to prevent spreading.[13][14]

Cleanup:

Carefully collect the absorbed material and any contaminated debris using a scoop or

tongs.[12][14]

Place all contaminated materials into a labeled, sealable hazardous waste container.[12]

[14]

Clean the spill area with a suitable decontaminating solution, followed by a detergent and

water rinse.[12]

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste in

accordance with institutional and local regulations.[3][12]

Disposal Plan:

Waste Collection: All waste containing 4-Iodo-6-methoxypyrimidine, including

contaminated labware, PPE, and spill cleanup materials, must be collected in a designated,

sealed, and clearly labeled hazardous waste container.[3][12]
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Disposal: The waste must be disposed of through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[3]

Workflow for Safe Handling of 4-Iodo-6-
methoxypyrimidine
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Caption: Workflow for the safe handling of 4-Iodo-6-methoxypyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

